![molecular formula C13H24N2O B5715509 1-(cyclohexylcarbonyl)-4-ethylpiperazine](/img/structure/B5715509.png)
1-(cyclohexylcarbonyl)-4-ethylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclohexylcarbonyl)-4-ethylpiperazine, also known as CEP, is a chemical compound that has been widely used in scientific research for its unique properties. This compound belongs to the piperazine family and is known for its ability to interact with various receptors in the central nervous system. In
Mechanism of Action
The mechanism of action of 1-(cyclohexylcarbonyl)-4-ethylpiperazine is not fully understood, but it is believed to act as a modulator of various receptors in the central nervous system. Studies have shown that 1-(cyclohexylcarbonyl)-4-ethylpiperazine can enhance the activity of the sigma-1 receptor and the 5-HT1A receptor, leading to an increase in the release of neurotransmitters such as dopamine and serotonin. This activity may be responsible for the analgesic and anxiolytic effects of 1-(cyclohexylcarbonyl)-4-ethylpiperazine.
Biochemical and Physiological Effects
Studies have shown that 1-(cyclohexylcarbonyl)-4-ethylpiperazine has a range of biochemical and physiological effects. It has been shown to have analgesic and anxiolytic effects in animal models, and it may also have neuroprotective effects. 1-(cyclohexylcarbonyl)-4-ethylpiperazine has also been shown to modulate the immune response, suggesting that it may have potential as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(cyclohexylcarbonyl)-4-ethylpiperazine in lab experiments is its ability to modulate various receptors in the central nervous system. This makes it a useful tool for studying the physiological and pathological processes that involve these receptors. However, one of the limitations of using 1-(cyclohexylcarbonyl)-4-ethylpiperazine is its relatively low potency compared to other compounds that target the same receptors. This may make it less suitable for certain types of experiments.
Future Directions
There are several future directions for research involving 1-(cyclohexylcarbonyl)-4-ethylpiperazine. One area of interest is its potential as a therapeutic agent for various neurological and psychiatric disorders, including depression, anxiety, and neurodegenerative diseases. Another area of interest is the development of more potent analogs of 1-(cyclohexylcarbonyl)-4-ethylpiperazine that can selectively target specific receptors in the central nervous system. Additionally, further research is needed to fully understand the mechanism of action of 1-(cyclohexylcarbonyl)-4-ethylpiperazine and its effects on various physiological and pathological processes.
Conclusion
In conclusion, 1-(cyclohexylcarbonyl)-4-ethylpiperazine is a chemical compound that has been widely used in scientific research for its ability to interact with various receptors in the central nervous system. It has a range of biochemical and physiological effects and has potential as a therapeutic agent for various neurological and psychiatric disorders. Further research is needed to fully understand the mechanism of action of 1-(cyclohexylcarbonyl)-4-ethylpiperazine and its effects on various physiological and pathological processes.
Synthesis Methods
The synthesis of 1-(cyclohexylcarbonyl)-4-ethylpiperazine involves the reaction between cyclohexanone and ethylpiperazine in the presence of a catalyst. The reaction is carried out under specific conditions to obtain a high yield of the final product. The purity of the compound is crucial for its use in scientific research, and various purification techniques are employed to achieve this.
Scientific Research Applications
1-(cyclohexylcarbonyl)-4-ethylpiperazine has been used extensively in scientific research, particularly in the field of neuroscience. It has been shown to interact with various receptors in the central nervous system, including the sigma-1 receptor and the 5-HT1A receptor. These receptors are involved in various physiological and pathological processes, including pain perception, mood regulation, and neurodegenerative diseases.
properties
IUPAC Name |
cyclohexyl-(4-ethylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O/c1-2-14-8-10-15(11-9-14)13(16)12-6-4-3-5-7-12/h12H,2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVBOFHJXQJBRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexanecarbonyl-4-ethylpiperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.